1-Benzyl-3-(2-((3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)urea

• IUPAC Name: 1-benzyl-3-[2-[[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy]ethyl]urea
• InChI: InChI=1S/C21H19FN6O2/c22-17-8-6-16(7-9-17)20-26-25-18-10-11-19(27-28(18)20)30-13-12-23-21(29)24-14-15-4-2-1-3-5-15/h1-11H,12-14H2,(H2,23,24,29)
• InChI Key: WKWZZRUUEANODL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)NCCOC2=NN3C(=NN=C3C4=CC=C(C=C4)F)C=C2
• Molecular Formula: C21H19FN6O2
• Molecular Weight: 406.4 g/mol

Description

The compound “1-Benzyl-3-(2-((3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)urea” has a molecular formula of C21H19FN6O2, an average mass of 406.413 Da, and a mono-isotopic mass of 406.155365 Da.

Scientific Research Applications

Triazolo[4,3-b]pyridazines in Medicinal Chemistry

Triazolo[4,3-b]pyridazines, a core structure related to the query compound, are explored for their potential biological activities. For instance, derivatives of triazolo[4,3-b]pyridazine have been studied for their antagonist activity against Neuropeptide S (NPS), indicating their potential use in developing treatments for anxiety disorders and other conditions modulated by NPS (Zhang et al., 2008).

Ureas in Drug Design

Ureas are a common functional group in drug molecules, known for their role in hydrogen bonding and molecular recognition. Research on the synthesis of ureas and their derivatives, such as through oxidative carbonylation of amines, highlights their utility in creating compounds with potential pharmaceutical applications (Mancuso et al., 2015).

Benzyl Groups in Chemical Synthesis

Benzyl groups are versatile in chemical synthesis, often serving as protective groups or as structural components contributing to the lipophilicity and metabolic stability of compounds. The utility of benzyl and 4-fluorobenzyl ureas in synthesizing potent NPS antagonists underscores the significance of benzyl functionalities in medicinal chemistry (Zhang et al., 2008).